Cas no 2138554-29-5 (3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one)

• Product Name: 3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one
• CAS No: 2138554-29-5
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5800438
• PubChem ID: 165499303
• Update Time: 2025-06-09

3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138554-29-5
• 3-(3-aminopiperidin-1-yl)-4-methylcyclohexan-1-one
• EN300-1158600
• 3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one

• Inchi： 1S/C12H22N2O/c1-9-4-5-11(15)7-12(9)14-6-2-3-10(13)8-14/h9-10,12H,2-8,13H2,1H3
• InChI Key： VDOBKQXZYQDJBE-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)N1CCCC(C1)N

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one

3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one (CAS No. 2138554-29-5): A Comprehensive Overview

3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one (CAS No. 2138554-29-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research advancements.

Chemical Structure and Synthesis

3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one is a cyclic amine derivative with a molecular formula of C₁₂H₂₁N₂O. The compound features a cyclohexane ring substituted with a 4-methyl group and a 3-aminopiperidine moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug development.

The synthesis of 3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one typically involves multi-step reactions. One common approach is to start with 4-methylcyclohexanone and react it with 3-aminopiperidine in the presence of a suitable catalyst. The reaction conditions, such as temperature, pressure, and solvent choice, play crucial roles in achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, reducing the use of hazardous reagents and minimizing waste generation.

Pharmacological Properties

3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one has been extensively studied for its pharmacological properties. One of its key features is its ability to modulate neurotransmitter systems in the brain, particularly those involving dopamine and serotonin. This makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and depression.

In addition to its neuropharmacological effects, 3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one has shown promise in cancer research. Studies have demonstrated that the compound can inhibit the growth of certain cancer cell lines by interfering with signaling pathways involved in cell proliferation and survival. For instance, it has been found to downregulate the expression of key oncogenes such as c-Myc and Bcl-2, leading to reduced tumor growth and increased apoptosis.

Clinical Applications and Research Advancements

The potential therapeutic applications of 3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one have been explored in several preclinical studies. In animal models of Parkinson's disease, the compound has been shown to improve motor function and reduce dopaminergic neuron loss. These findings suggest that it could be developed into a novel treatment for this debilitating condition.

In cancer research, preclinical studies have evaluated the efficacy of 3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one against various types of tumors. Results from these studies have been promising, with the compound demonstrating significant antitumor activity in both in vitro and in vivo models. Ongoing clinical trials are further investigating its safety and efficacy in human subjects.

Safety Profile and Future Directions

The safety profile of 3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one is an important consideration for its potential use as a therapeutic agent. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.

The future directions for research on 3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one include optimizing its pharmacokinetic properties to enhance bioavailability and reduce metabolism. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can improve its therapeutic index and target specific tissues or organs.

In conclusion, 3-(3-Aminopiperidin-1-yl)-4-methylcyclohexan-1-one (CAS No. 2138554-29-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds great promise for improving patient outcomes in various medical conditions.